3,7-Bis(diethylamino)phenothiazin-5-ium iodide

• IUPAC Name: [7-(diethylamino)phenothiazin-3-ylidene]-diethylazanium;iodide
• InChI: InChI=1S/C20H26N3S.HI/c1-5-22(6-2)15-9-11-17-19(13-15)24-20-14-16(23(7-3)8-4)10-12-18(20)21-17;/h9-14H,5-8H2,1-4H3;1H/q+1;/p-1
• InChI Key: PJZLRFOCVIZYGB-UHFFFAOYSA-M
• Canonical SMILES: CCN(CC)C1=CC2=C(C=C1)N=C3C=CC(=[N+](CC)CC)C=C3S2.[I-]
• Molecular Formula: C20H26IN3S
• Molecular Weight: 467.4 g/mol

Description

3,7-Bis(diethylamino)phenothiazin-5-ium iodide, commonly referred to as BDPI, is a synthetic compound that has been used in a variety of scientific, medical, and industrial applications. BDPI is a derivative of phenothiazine, a class of heterocyclic compounds that are used in a wide range of applications, including pharmaceuticals, dyes, and pesticides. BDPI is a highly water-soluble compound with a relatively low toxicity, making it an ideal choice for many applications.

Scientific Research Applications

Biomedical Applications The 3,7-bis(dialkylamino)phenothiazin-5-ium compounds, including variants like 3,7-Bis(diethylamino)phenothiazin-5-ium iodide, have significant biomedical applications. They are involved in light-induced reactions with biological substrates, playing a crucial role in biological staining, protein interactions, and displaying antiviral, antibacterial, and antitumor activities (Moura & Cordeiro, 2003).

Photodynamic Therapy This compound's derivatives are potential photosensitizers for photodynamic therapy. The synthesis of 3,7-(N,N-disubstituted-amino)-phenothiazin-5-ium iodides and their singlet oxygen generating efficiencies are crucial. They are compared with Methylene Blue, and factors influencing their value in photodynamic therapy are significant (Gorman et al., 2006).

Supramolecular Self-Assembly There's a focus on creating nanoparticles with controlled morphology using 3,7-Bis(arylamino)phenothiazin-5-ium derivatives. These nanoparticles are non-toxic and absorb strongly in the near-IR range, making them efficient antibacterial and anticancer agents. The unique aspect is the synthesis of these particles with specific ester and carboxylic groups for targeted applications (Khadieva et al., 2020).

Electrochemical Studies The electrochemical properties of 3,7-bis(4-aminophenylamino)phenothiazin-5-ium chloride andits derivatives have been investigated. These studies focus on the electrode reactions of these compounds and their kinetics. Such research is crucial for understanding the potential applications of these compounds in various electrochemical systems, including sensors and batteries (Kuzin et al., 2021).

Dyeing Properties Research has also explored the dyeing capabilities of 3,7-Bis(dialkylamino)phenoxazin-5-ium salts, including their effectiveness in coloring polypropylene fabrics. This research is significant for the textile industry, offering insights into new dyeing methods and the potential for creating more vibrant and lasting colors (Segi & Yoshida, 2021).

DNA Interactions and Photosensitizers Studies have also been conducted on the interaction of phenothiazinium derivatives, including 3,7-bis(diethylamino)phenothiazin-5-ium iodide, with DNA. This research is crucial for understanding the potential of these compounds as photosensitizers and their role in therapeutic applications, such as in the treatment of cancer (Wilson et al., 2008).